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Compound of Interest

Compound Name: Erythromycin A N-oxide

Cat. No.: B13392814 Get Quote

For researchers, scientists, and drug development professionals, the quality and availability of

certified reference materials (CRMs) are paramount for accurate analytical method

development, validation, and routine quality control. This guide provides a comparative

overview of the availability of Erythromycin A N-oxide, a key related substance of the

macrolide antibiotic erythromycin. It also details relevant analytical methodologies and offers a

comparison with alternative reference materials.

Availability and Supplier Comparison of
Erythromycin A N-oxide
Erythromycin A N-oxide is available from several suppliers, though the designation as a

"Certified Reference Material" varies. For use in regulated environments, materials designated

as "Pharmaceutical Analytical Impurity" or those accompanied by a comprehensive Certificate

of Analysis (CoA) are generally preferred. Below is a comparison of offerings from prominent

suppliers.
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Supplier
Product
Name

CAS
Number

Stated
Purity/Grad
e

Format
Intended
Use

LGC

Standards

Erythromycin

A N-oxide
992-65-4

High-quality

reference

material

5 mg, 10 mg,

25 mg

Pharmaceutic

al analytical

testing

Cayman

Chemical

Erythromycin

A N-oxide
992-65-4 ≥95% Solid Research

Santa Cruz

Biotechnolog

y

Erythromycin

A N-oxide
992-65-4 Not specified Not specified

Research

Use Only

Simson

Pharma

Limited

Erythromycin

EP Impurity H
992-65-4

Accompanied

by CoA
Not specified

Pharmaceutic

al impurity

standard

Pharmaffiliate

s

Erythromycin

- Impurity H
992-65-4 Not specified Not specified

Pharmaceutic

al standard

USP
Erythromycin

A N-oxide
992-65-4

Analytical

Material
25 mg

Pharmaceutic

al Analytical

Impurity

Note: The information in this table is based on publicly available data and may be subject to

change. It is crucial to obtain the latest specifications and Certificate of Analysis directly from

the supplier before purchase.

Certificate of Analysis: A Critical Evaluation
A Certificate of Analysis is a crucial document that provides detailed information about the

quality and purity of a reference material. When comparing Erythromycin A N-oxide from

different sources, researchers should meticulously review the CoA for the following parameters:
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Parameter Description Importance

Identity

Confirmation of the chemical

structure (e.g., by ¹H NMR, ¹³C

NMR, MS).

Ensures the correct compound

is being supplied.

Purity

Quantitative measure of the

main component (e.g., by

HPLC, qNMR).

Critical for accurate

quantification in analytical

methods.

Impurities

Identification and quantification

of any related substances or

residual solvents.

Important for understanding

potential interferences in

analytical assays.

Assigned Value & Uncertainty

The certified concentration or

purity and its associated

measurement uncertainty.

Essential for establishing

traceability and calculating

measurement uncertainty in

analytical results.

Traceability

Statement of metrological

traceability to a national or

international standard.

A key requirement for CRMs

used in regulated laboratories.

Homogeneity & Stability

Data demonstrating that the

material is uniform and stable

over its shelf life.

Ensures the reliability of the

reference material over time.

Alternative Certified Reference Materials
In the analysis of erythromycin, other related compounds are often monitored as impurities.

Certified reference materials for these compounds can serve as important tools for method

development and validation. Key alternatives include:

Erythromycin A, B, and C: Available as pharmacopoeial reference standards from

organizations like the United States Pharmacopeia (USP) and the European Pharmacopoeia

(EP).

N-Demethylerythromycin A: Another known impurity of erythromycin, with reference materials

available from suppliers like USP.
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Anhydroerythromycin A: A degradation product of erythromycin.

The choice of reference material will depend on the specific requirements of the analytical

method and the regulatory landscape.

Experimental Protocols
The following is a representative experimental protocol for the analysis of Erythromycin A N-
oxide and other related substances in an erythromycin drug substance or product using High-

Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometric

detection. This protocol is a synthesis of methods described in the scientific literature.[1][2][3][4]

Objective: To separate and quantify Erythromycin A N-oxide and other related impurities from

the main Erythromycin A peak.

Instrumentation:

HPLC system with a gradient pump, autosampler, and UV or Mass Spectrometry (MS)

detector.

Chromatographic Conditions:

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase A: 0.05 M Ammonium acetate buffer (pH adjusted to 7.0).

Mobile Phase B: Acetonitrile.

Gradient Program:

0-10 min: 30% B

10-30 min: 30-70% B (linear gradient)

30-35 min: 70% B

35-40 min: 70-30% B (linear gradient)
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40-45 min: 30% B

Flow Rate: 1.0 mL/min.

Column Temperature: 40 °C.

Detection: UV at 215 nm or MS with electrospray ionization (ESI) in positive mode.

Injection Volume: 20 µL.

Sample Preparation:

Standard Solution: Accurately weigh and dissolve an appropriate amount of Erythromycin A
N-oxide certified reference material in a suitable solvent (e.g., acetonitrile/water 50:50 v/v) to

obtain a known concentration.

Sample Solution: Accurately weigh and dissolve the erythromycin sample in the same

solvent to achieve a target concentration.

Filter all solutions through a 0.45 µm syringe filter before injection.

Data Analysis:

Identify the peaks based on their retention times compared to the standard.

Quantify the amount of Erythromycin A N-oxide and other impurities using an external

standard method.

Visualizations
To aid in understanding the analytical workflow and the relationship between erythromycin and

its impurities, the following diagrams are provided.
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Figure 1: A generalized workflow for the HPLC analysis of Erythromycin A N-oxide.
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Figure 2: Relationship of Erythromycin A to its key related substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Erythromycin A N-oxide Certified Reference Material: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13392814#availability-of-erythromycin-a-n-oxide-
certified-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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